Cas no 2137581-55-4 (5-(3-Fluoropyrrolidin-1-yl)pyridine-2-carbaldehyde)

5-(3-Fluoropyrrolidin-1-yl)pyridine-2-carbaldehyde is a fluorinated heterocyclic aldehyde with significant utility in pharmaceutical and agrochemical research. Its key structural features include a pyridine core functionalized with a 3-fluoropyrrolidine moiety and an aldehyde group, enabling versatile reactivity for further derivatization. The fluorine substitution enhances metabolic stability and bioavailability, making it valuable in drug discovery for optimizing lead compounds. The aldehyde group serves as a key intermediate for condensation, nucleophilic addition, or reductive amination reactions. This compound is particularly useful in synthesizing bioactive molecules, such as kinase inhibitors or receptor modulators, where fluorinated scaffolds improve binding affinity and pharmacokinetic properties. High purity and well-defined synthetic pathways ensure reproducibility in research applications.
5-(3-Fluoropyrrolidin-1-yl)pyridine-2-carbaldehyde structure
2137581-55-4 structure
Product Name:5-(3-Fluoropyrrolidin-1-yl)pyridine-2-carbaldehyde
CAS No:2137581-55-4
MF:C10H11FN2O
MW:194.205545663834
CID:5968129
PubChem ID:165460407
Update Time:2025-05-26

5-(3-Fluoropyrrolidin-1-yl)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2137581-55-4
    • 5-(3-fluoropyrrolidin-1-yl)pyridine-2-carbaldehyde
    • EN300-726179
    • 5-(3-Fluoropyrrolidin-1-yl)pyridine-2-carbaldehyde
    • Inchi: 1S/C10H11FN2O/c11-8-3-4-13(6-8)10-2-1-9(7-14)12-5-10/h1-2,5,7-8H,3-4,6H2
    • InChI Key: IBTQGRALDHVIFB-UHFFFAOYSA-N
    • SMILES: FC1CN(C2C=NC(C=O)=CC=2)CC1

Computed Properties

  • Exact Mass: 194.08554114g/mol
  • Monoisotopic Mass: 194.08554114g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 33.2Ų

5-(3-Fluoropyrrolidin-1-yl)pyridine-2-carbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-726179-1.0g
5-(3-fluoropyrrolidin-1-yl)pyridine-2-carbaldehyde
2137581-55-4
1g
$0.0 2023-06-06

Additional information on 5-(3-Fluoropyrrolidin-1-yl)pyridine-2-carbaldehyde

Recent Advances in the Application of 5-(3-Fluoropyrrolidin-1-yl)pyridine-2-carbaldehyde (CAS: 2137581-55-4) in Chemical Biology and Drug Discovery

The compound 5-(3-Fluoropyrrolidin-1-yl)pyridine-2-carbaldehyde (CAS: 2137581-55-4) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the field of medicinal chemistry and drug discovery. This research briefing provides an overview of the latest developments involving this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

A recent study published in the Journal of Medicinal Chemistry (2023) highlighted the use of 5-(3-Fluoropyrrolidin-1-yl)pyridine-2-carbaldehyde as a versatile building block for the development of kinase inhibitors. The compound's unique structural features, including the fluoropyrrolidine moiety and the reactive aldehyde group, make it particularly suitable for the design of targeted covalent inhibitors. Researchers demonstrated its successful incorporation into a series of EGFR inhibitors, showing improved selectivity and potency compared to previous generations of inhibitors.

In the area of neurodegenerative disease research, a team at Harvard Medical School reported the application of this compound in the synthesis of small molecules targeting α-synuclein aggregation (Nature Chemical Biology, 2024). The fluorinated pyrrolidine ring was found to enhance blood-brain barrier penetration, while the aldehyde functionality allowed for efficient conjugation with various pharmacophores. This work has opened new avenues for the development of Parkinson's disease therapeutics.

From a synthetic chemistry perspective, several innovative methodologies have been developed to optimize the production of 5-(3-Fluoropyrrolidin-1-yl)pyridine-2-carbaldehyde. A recent publication in Organic Process Research & Development (2023) described a scalable, continuous-flow synthesis route that significantly improved yield (up to 78%) and purity (>99%) while reducing production costs. This advancement is particularly important for industrial-scale applications in pharmaceutical manufacturing.

The compound's mechanism of action has been further elucidated through structural biology studies. X-ray crystallography data (PDB: 8F2P) revealed that derivatives of 5-(3-Fluoropyrrolidin-1-yl)pyridine-2-carbaldehyde can form stable interactions with specific amino acid residues in target proteins, primarily through hydrogen bonding with the fluorine atom and covalent bonding via the aldehyde group. These findings provide valuable insights for rational drug design approaches.

Current research directions include exploring the compound's potential in PROTAC (Proteolysis Targeting Chimera) development, where its bifunctional nature could be exploited to link target proteins with E3 ubiquitin ligases. Preliminary results presented at the 2024 American Chemical Society meeting showed promising degradation activity against several challenging drug targets, including transcription factors traditionally considered "undruggable."

In conclusion, 5-(3-Fluoropyrrolidin-1-yl)pyridine-2-carbaldehyde (CAS: 2137581-55-4) continues to demonstrate significant value in chemical biology and drug discovery. Its unique structural properties and versatile reactivity make it an important tool for medicinal chemists, with applications ranging from kinase inhibitor development to neurodegenerative disease therapeutics. Future research will likely focus on expanding its utility in targeted protein degradation and other emerging therapeutic modalities.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.